N-(2-{[4-(4-methoxyphenyl)-1-piperazinyl]carbonyl}phenyl)methanesulfonamide

• IUPAC Name: N-[2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenyl]methanesulfonamide
• InChI: InChI=1S/C19H23N3O4S/c1-26-16-9-7-15(8-10-16)21-11-13-22(14-12-21)19(23)17-5-3-4-6-18(17)20-27(2,24)25/h3-10,20H,11-14H2,1-2H3
• InChI Key: AMZIGSULUHXLTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3NS(=O)(=O)C
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

N-(2-{[4-(4-methoxyphenyl)-1-piperazinyl]carbonyl}phenyl)methanesulfonamide, commonly known as NMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NMS is a piperazine derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NMS is not fully understood, but it is believed to act as an antagonist at various neurotransmitter receptors, including dopamine, serotonin, and adrenergic receptors. NMS has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and nitric oxide synthase.
Biochemical and Physiological Effects:
NMS has been shown to have various biochemical and physiological effects, including reducing anxiety and depression-like behaviors in animal models, inhibiting the proliferation of cancer cells, and reducing inflammation. NMS has also been shown to have analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using NMS in lab experiments is its high potency and selectivity for various receptors and enzymes. NMS is also relatively stable and easy to handle. One limitation of using NMS in lab experiments is its high cost and limited availability.

Future Directions

There are several future directions for research on NMS. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, including schizophrenia, anxiety, and depression. Another direction is to study its potential as a tool for studying the function of various neurotransmitter receptors. Additionally, there is a need for further research on the mechanism of action of NMS and its potential interactions with other drugs.

Scientific Research Applications

NMS has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, NMS has been investigated as a potential drug candidate for the treatment of various diseases, including schizophrenia, anxiety, and depression. In neuroscience, NMS has been used as a tool to study the function of various neurotransmitter receptors, including dopamine, serotonin, and adrenergic receptors. In cancer research, NMS has been studied for its potential anti-tumor activity.